1-[2-(4-fluorophenoxy)propanoyl]-4-(4-fluorophenyl)piperazine

• IUPAC Name: 2-(4-fluorophenoxy)-1-[4-(4-fluorophenyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C19H20F2N2O2/c1-14(25-18-8-4-16(21)5-9-18)19(24)23-12-10-22(11-13-23)17-6-2-15(20)3-7-17/h2-9,14H,10-13H2,1H3
• InChI Key: JWGNRDDGTXUUEO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C2=CC=C(C=C2)F)OC3=CC=C(C=C3)F
• Molecular Formula: C19H20F2N2O2
• Molecular Weight: 346.4 g/mol

Description

1-[2-(4-fluorophenoxy)propanoyl]-4-(4-fluorophenyl)piperazine, also known as FPPP, is a chemical compound that belongs to the class of piperazine derivatives. It is a psychoactive substance that has been used for scientific research purposes. FPPP has been found to have potential therapeutic applications in the treatment of various neurological and psychiatric disorders. In

Mechanism of Action

The exact mechanism of action of 1-[2-(4-fluorophenoxy)propanoyl]-4-(4-fluorophenyl)piperazine is not fully understood. However, it is believed to act as a dopamine and serotonin reuptake inhibitor. This means that it increases the levels of dopamine and serotonin in the brain, which are neurotransmitters that play a role in mood regulation.
Biochemical and Physiological Effects:
1-[2-(4-fluorophenoxy)propanoyl]-4-(4-fluorophenyl)piperazine has been found to have both biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which leads to an increase in mood and motivation. 1-[2-(4-fluorophenoxy)propanoyl]-4-(4-fluorophenyl)piperazine has also been found to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[2-(4-fluorophenoxy)propanoyl]-4-(4-fluorophenyl)piperazine in lab experiments is that it has a high potency and can be used in small doses. This makes it easier to study its effects on the central nervous system. However, 1-[2-(4-fluorophenoxy)propanoyl]-4-(4-fluorophenyl)piperazine has some limitations as well. It is a psychoactive substance and can be addictive. Therefore, it should only be used in controlled lab settings.

Future Directions

There are several future directions for the study of 1-[2-(4-fluorophenoxy)propanoyl]-4-(4-fluorophenyl)piperazine. One direction is to study its potential therapeutic applications in the treatment of depression, anxiety, and other psychiatric disorders. Another direction is to study its effects on other neurotransmitters and receptors in the brain. Additionally, further research is needed to understand the long-term effects of 1-[2-(4-fluorophenoxy)propanoyl]-4-(4-fluorophenyl)piperazine on the central nervous system.
Conclusion:
In conclusion, 1-[2-(4-fluorophenoxy)propanoyl]-4-(4-fluorophenyl)piperazine is a psychoactive substance that has been used in scientific research to study its effects on the central nervous system. It has potential therapeutic applications in the treatment of depression, anxiety, and other psychiatric disorders. 1-[2-(4-fluorophenoxy)propanoyl]-4-(4-fluorophenyl)piperazine acts as a dopamine and serotonin reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. 1-[2-(4-fluorophenoxy)propanoyl]-4-(4-fluorophenyl)piperazine has both advantages and limitations for lab experiments and there are several future directions for its study.

Scientific Research Applications

1-[2-(4-fluorophenoxy)propanoyl]-4-(4-fluorophenyl)piperazine has been used in scientific research to study its effects on the central nervous system. It has been found to have potential therapeutic applications in the treatment of depression, anxiety, and other psychiatric disorders. 1-[2-(4-fluorophenoxy)propanoyl]-4-(4-fluorophenyl)piperazine has also been used to study the mechanisms of action of other psychoactive substances.